Cas no 468-10-0 (Morphinan)
Morphinan structure
Morphinan Chemical and Physical Properties
Names and Identifiers
-
- Morphinan
- 6,7,8,8a,9,10-hexahydro-5H-9,4b-(epiminoethano)phenanthrene
- (-)-Morphinan
- Morphinan [MI]
- UNII-OJ66WL736G
- 468-10-0
- (9beta,13beta,14beta)-Morphinan
- (4aR,10R,10aR)-1,3,4,9,10,10a-Hexahydro-2H-10,4a-(iminoethano)phenanthrene
- O97T9O1050
- CHEBI:35649
- morphinane
- UNII-O97T9O1050
- (4Ar-(4aalpha,10alpha,10aalpha))-1,3,4,9,10,10a-hexahydro-2H-10,4a-(iminoethano)phenanthrene
- INAXVFBXDYWQFN-XHSDSOJGSA-N
- (1R,9R,10R)-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2,4,6-triene
- Morphinan, (-)-
- 1215192-09-8
- (9.BETA.,13.BETA.,14.BETA.)-MORPHINAN
- Morphinan, (+/-)-
- (4Asr,10SR,10asr)-1,3,4,9,10,10a-hexahydro-2H-10,4a-(iminoethano)phenanthrene
- Morphinans
- OJ66WL736G
- (4AR-(4A.ALPHA.,10.ALPHA.,10A.ALPHA.))-1,3,4,9,10,10A-HEXAHYDRO-2H-10,4A-(IMINOETHANO)PHENANTHRENE
- SCHEMBL41785
-
- Inchi： InChI=1S/C16H21N/c1-2-6-13-12(5-1)11-15-14-7-3-4-8-16(13,14)9-10-17-15/h1-2,5-6,14-15,17H,3-4,7-11H2/t14-,15+,16-/m0/s1
- InChI Key： INAXVFBXDYWQFN-XHSDSOJGSA-N
- SMILES： C1CCC23CCNC(C2C1)CC4=CC=CC=C34
Computed Properties
- Exact Mass: 227.16753
- Monoisotopic Mass: 227.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.09
- Boiling Point: bp0.05 115°
- Flash Point: 183 ℃
- Refractive Index: 1.598
- PSA: 12.03
Morphinan Related Literature
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Cooper S. Jamieson,Joshua Misa,Yi Tang,John M. Billingsley Chem. Soc. Rev. 2021 50 6950
-
Sun Dongbang,Blaine Pedersen,Jonathan A. Ellman Chem. Sci. 2019 10 535
-
Tomá? Pluskal,Jing-Ke Weng Chem. Soc. Rev. 2018 47 1592
-
4. Concise synthesis of (R)-reticuline and (+)-salutaridine by combining early-stage organic synthesis and late-stage biocatalysisEmmanuel Cigan,Jakob Pletz,Sarah A. Berger,Bettina Hierzberger,Michael Grilec-Zlamal,Alexander Steiner,Isabel Oroz-Guinea,Wolfgang Kroutil Chem. Sci. 2023 14 9863
-
5. Concise total synthesis of opioidsHuan He,Fanglin Xue,Zhao Hu,Peng Li,Qian Xiao,Maojie Zhang,Fei Xue,Dan Zhang,Hao Song,Xiao-Yu Liu,Zhibing Zheng,Song Li,Wu Zhong,Yong Qin Org. Chem. Front. 2022 9 2322
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